Cas no 1261675-14-2 (3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261675-14-2
• MF: C₁₁H₁₀BrF₃O₃
• MW: 327.09451341629
• CID: 4988361
• Update Time: 2025-10-24

3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H10BrF3O3/c1-17-10-6-7(18-11(13,14)15)2-3-8(10)9(16)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： HSNCBMXOVGIQCG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone

Research Brief on 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone (CAS: 1261675-14-2): Recent Advances and Applications

3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone (CAS: 1261675-14-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and methoxy functional groups, serves as a crucial intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features make it a valuable scaffold for modulating protein-ligand interactions, thereby offering new avenues for therapeutic intervention.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in enhancing the binding affinity of inhibitors to BTK, a key target in autoimmune diseases and B-cell malignancies. The researchers employed a combination of molecular docking and kinetic assays to demonstrate the compound's potential in improving drug potency and selectivity. These findings underscore the importance of this chemical intermediate in the design of next-generation kinase inhibitors.

Another notable application of 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of antimicrobial agents. The study focused on modifying the compound's bromo and trifluoromethoxy substituents to enhance its activity against drug-resistant bacterial strains. The results indicated that derivatives of this compound exhibited promising antibacterial properties, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This research opens new possibilities for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have also been made in optimizing the production of 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, emphasizing green chemistry principles. The proposed method reduced the use of hazardous reagents and improved yield, making the compound more accessible for large-scale pharmaceutical applications. Such innovations are critical for ensuring the sustainable production of this valuable intermediate.

In conclusion, 3-Bromo-2'-methoxy-4'-(trifluoromethoxy)propiophenone (CAS: 1261675-14-2) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery highlight its significance in the field. Future studies are expected to explore additional therapeutic applications and further optimize its synthesis, solidifying its role in advancing medical science.